Cas no 13638-83-0 (Naphthalene,1,4,5,8-tetrabenzoyl- (8CI))

Naphthalene,1,4,5,8-tetrabenzoyl- (8CI) structure
13638-83-0 structure
Product name:Naphthalene,1,4,5,8-tetrabenzoyl- (8CI)
CAS No:13638-83-0
MF:C38H24O4
MW:544.594770431519
CID:119812
PubChem ID:53420310

Naphthalene,1,4,5,8-tetrabenzoyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1,4,5,8-tetrabenzoyl- (8CI)
    • 1,4,5,8-TETRABENZOYL-NAPHTHALENE
    • phenyl-(4,5,8-tribenzoylnaphthalen-1-yl)methanone
    • 1,4,5,8-Tetrabenzoyl-naphthalin
    • 13638-83-0
    • 1,4,5,8-tetrabenzoylnaphthalene
    • (Naphthalene-1,4,5,8-tetrayl)tetrakis(phenylmethanone)
    • FT-0606753
    • DTXSID70697603
    • Inchi: InChI=1S/C38H24O4/c39-35(25-13-5-1-6-14-25)29-21-22-31(37(41)27-17-9-3-10-18-27)34-32(38(42)28-19-11-4-12-20-28)24-23-30(33(29)34)36(40)26-15-7-2-8-16-26/h1-24H
    • InChI Key: AHXIPWMNLOHFTN-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(C2C=CC=CC=2)=O)=C2C(C(C3C=CC=CC=3)=O)=CC=C(C(C3C=CC=CC=3)=O)C=12)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 544.16700
  • Monoisotopic Mass: 544.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 8
  • Complexity: 806
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.3A^2
  • XLogP3: 8.5

Experimental Properties

  • Refractive Index: 1.672
  • PSA: 68.28000
  • LogP: 7.76380

Naphthalene,1,4,5,8-tetrabenzoyl- (8CI) Security Information

Naphthalene,1,4,5,8-tetrabenzoyl- (8CI) Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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